Cas no 172527-71-8 (Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate)

• Product Name: Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate
• CAS No: 172527-71-8
• MF: C₁₃H₁₃ClF₃NO₄
• MW: 339.694833517075
• MDL: MFCD00231883
• CID: 1027431
• PubChem ID: 2774041
• Update Time: 2025-05-19

Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)malonate
• Diethyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]malonate
• DIETHYL 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDIN-YL]MALONATE
• Diethyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]malote
• 3-chloro-5-tr
• AC1MCNUI
• ANW-55299
• CTK6F4018
• diethyl [3-chloro-5-(trifluoromethyl)pyridin-2-yl]malonate
• diethyl 2-(3-chloro-5-trifluoromethyl-2-pyridyl)malonate
• diethyl 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]malonate
• SureCN5211782
• Diethyl 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propane-1,3-dioate, 3-Chloro-2-(1,3-diethoxy-1,3-dioxoprop-2-yl)-5-(trifluoromethyl)pyridine
• MFCD00231883
• Diethyl2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)malonate
• CS-0315111
• 9F-009
• 2-(3-Chloro-5-trifluoromethylpyridin-2-yl)-malonic acid diethyl ester
• DTXSID60378858
• 1,3-diethyl 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanedioate
• SCHEMBL5211782
• 172527-71-8
• DB-360241
• AKOS005071291
• diethyl 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanedioate
• XGA52771
• Diethyl [3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanedioate
• J-520269
• Diethyl2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]malonate97%
• Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate

• MDL： MFCD00231883
• Inchi： 1S/C13H13ClF3NO4/c1-3-21-11(19)9(12(20)22-4-2)10-8(14)5-7(6-18-10)13(15,16)17/h5-6,9H,3-4H2,1-2H3
• InChI Key： VRPNAVYQHJYROG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 339.0485201g/mol
• Monoisotopic Mass: 339.0485201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Melting Point: 43-45
• Boiling Point: 120-124/0.5mm

Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate

Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate (CAS No. 172527-71-8): An Overview of a Promising Compound in Medicinal Chemistry

Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate (CAS No. 172527-71-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a trifluoromethyl group, which imparts significant chemical and biological properties.

The trifluoromethyl group is a well-known moiety in medicinal chemistry, known for its ability to enhance the lipophilicity and metabolic stability of molecules. This makes Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate an attractive candidate for drug development, particularly in areas where these properties are crucial, such as in the treatment of neurological disorders and cancer.

Recent studies have highlighted the potential of Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate could be a valuable therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate has shown promise in cancer research. A preclinical study conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The structural complexity of Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate also contributes to its pharmacological profile. The presence of the chloro substituent on the pyridine ring enhances the compound's ability to interact with specific protein targets, thereby improving its selectivity and reducing off-target effects. This is particularly important in drug development, where minimizing side effects is a critical consideration.

From a synthetic chemistry perspective, Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate can be synthesized through a series of well-established reactions, including nucleophilic substitution and esterification steps. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production. This is essential for advancing the compound into clinical trials and eventual commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including Phase II trials focusing on specific indications such as inflammatory diseases and cancer.

In conclusion, Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate (CAS No. 172527-71-8) represents a promising compound with a diverse range of potential applications in medicinal chemistry. Its unique structural features, coupled with its favorable pharmacological profile, make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, Diethyl 2-3-Chloro-5-(trifluoromethyl)-2-pyridinylmalonate is poised to play a significant role in advancing our understanding and treatment of various diseases.